Cas no 2093997-06-7 (N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide)

• Product Name: N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide
• CAS No: 2093997-06-7
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 5407942
• Update Time: 2025-10-29

N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide Chemical and Physical Properties

Names and Identifiers

• N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide

• Inchi： 1S/C9H11N3O/c1-3-9(13)12-7(2)8-6-10-4-5-11-8/h3-7H,1H2,2H3,(H,12,13)/t7-/m1/s1
• InChI Key： FXGDREKVORXFOX-SSDOTTSWSA-N
• SMILES： C(N[C@@H](C1=NC=CN=C1)C)(=O)C=C

Experimental Properties

• Density: 1.107±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 382.9±42.0 °C(Predicted)
• pka: 13.60±0.46(Predicted)

Additional information on N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide

N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide: A Comprehensive Overview

N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide, also known by its CAS number 2093997-06-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrazine ring with an α,β-unsaturated amide moiety. The pyrazine ring is a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 4, while the α,β-unsaturated amide group introduces a conjugated system that enhances the compound's reactivity and bioavailability.

Recent studies have highlighted the potential of N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide as a promising candidate in drug discovery. Its structure allows for various functionalization possibilities, making it a versatile scaffold for designing bioactive molecules. Researchers have explored its ability to act as a covalent inhibitor of specific enzymes, leveraging the reactivity of the α,β-unsaturated amide group. This property has led to investigations into its role in targeting kinases and other enzymes implicated in diseases such as cancer and neurodegenerative disorders.

The synthesis of N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide involves a multi-step process that typically begins with the preparation of the pyrazine derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at position 1 of the pyrazine ring. This has significantly improved the enantiomeric excess of the compound, making it more suitable for biological studies. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving high yields and selectivity in these reactions.

In terms of applications, N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide has shown potential in medicinal chemistry as a lead compound for developing new therapeutic agents. Its ability to modulate cellular signaling pathways has been demonstrated in various in vitro and in vivo models. For instance, studies have shown that this compound can inhibit the activity of protein kinase C (PKC), which is overexpressed in several types of cancer. This inhibition leads to reduced cell proliferation and increased apoptosis, suggesting its potential as an anticancer agent.

Moreover, the compound's bioavailability has been optimized through modifications to its structure. Researchers have explored the addition of hydrophilic groups to enhance solubility and improve absorption in biological systems. These modifications have been guided by computational modeling techniques, such as molecular docking and pharmacokinetic simulations, which provide insights into the compound's interaction with biological targets.

Recent breakthroughs in structural biology have also contributed to our understanding of N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide's mode of action. Crystallographic studies have revealed that the compound binds to its target proteins through a combination of hydrogen bonding and π–π interactions. This binding mode is critical for its enzymatic activity and has informed the design of more potent analogs.

In conclusion, N-[(1R)-1-(2-Pyrazinyl)ethyl]-2-propenamide (CAS No 2093997-06-7) represents a valuable tool in modern drug discovery. Its unique structure, combined with advancements in synthetic methodology and computational modeling, positions it as a promising candidate for developing novel therapeutic agents. As research continues to uncover its full potential, this compound will undoubtedly play a significant role in advancing our understanding of complex biological systems and their therapeutic modulation.